Cas no 2138182-60-0 (4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl fluoride)

• Product Name: 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl fluoride
• CAS No: 2138182-60-0
• MF: C₇H₄F₄O₃S
• MW: 244.163475036621
• CID: 5958220
• PubChem ID: 165460976
• Update Time: 2025-09-22

4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3-fluorobenzene-1-sulfonyl fluoride
• 2138182-60-0
• EN300-728039
• 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H4F4O3S/c8-5-3-4(15(11,12)13)1-2-6(5)14-7(9)10/h1-3,7H
• InChI Key： ATFXDVWBKNSVCQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 243.98172781g/mol
• Monoisotopic Mass: 243.98172781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl fluoride

Professional Introduction to 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl Fluoride (CAS No. 2138182-60-0)

4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl Fluoride (CAS No. 2138182-60-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both fluorine and methoxy substituents, which are known to enhance the metabolic stability and binding affinity of drug candidates.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms in its structure imparts specific electronic and steric properties, making it an attractive building block for designing molecules with tailored pharmacokinetic profiles. In recent years, there has been a growing interest in fluorinated compounds due to their demonstrated efficacy in improving drug bioavailability and resistance to enzymatic degradation.

Recent studies have highlighted the role of 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl Fluoride in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The sulfonyl fluoride moiety is particularly noteworthy, as it can participate in nucleophilic substitution reactions to form sulfonamides, a class of compounds known for their broad spectrum of biological activity. Researchers have leveraged this property to develop potent inhibitors targeting specific kinases involved in disease pathways.

In addition to its utility in kinase inhibition, this compound has shown promise in the development of antimicrobial agents. The fluorine atoms contribute to the compound's ability to disrupt bacterial cell membranes, thereby enhancing its antibacterial properties. Furthermore, the methoxy group can serve as a site for further functionalization, allowing for the creation of derivatives with enhanced selectivity and reduced toxicity.

The synthesis of 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl Fluoride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative chemical approaches in medicinal chemistry.

The pharmacological evaluation of derivatives derived from 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl Fluoride has revealed several promising candidates with therapeutic potential. For instance, researchers have identified analogs that exhibit significant activity against enzymes overexpressed in tumor cells, demonstrating their potential as anticancer agents. Additionally, studies have shown that certain modifications can enhance binding affinity to target proteins without compromising safety profiles.

The regulatory landscape for fluorinated compounds is another critical aspect that influences their development and commercialization. While these compounds offer numerous advantages, their complex structures necessitate rigorous safety evaluations to ensure compliance with global regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are essential to navigate these challenges effectively.

Looking ahead, the future prospects for 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl Fluoride and its derivatives appear promising. Continued research efforts are expected to uncover new applications in areas such as immunotherapy and neurodegenerative diseases. The compound's versatility as a synthetic intermediate positions it as a cornerstone in the development of next-generation therapeutics.

In conclusion, 4-(Difluoromethoxy)-3-fluorobenzene-1-sulfonyl Fluoride (CAS No. 2138182-60-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad applicability make it an indispensable tool for researchers striving to develop innovative treatments for diverse diseases. As scientific understanding evolves and synthetic methodologies improve, this compound is poised to play an increasingly pivotal role in drug discovery and development.